![molecular formula C9H8N2O3 B6169873 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-c]pyridine-1-carboxylic acid CAS No. 2648947-72-0](/img/no-structure.png)
5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-c]pyridine-1-carboxylic acid
Description
The compound is a derivative of pyrrolo[3,2-c]pyridine . Pyrrolo[3,2-c]pyridine is a core skeleton of some important pharmaceutical agents, which possess a broad range of biological activities .
Synthesis Analysis
An efficient domino strategy for the synthesis of 3-substituted 4-oxo-4,5-dihydro-1H-pyrrolo[3,2-c]pyridine derivatives in water has been established . This procedure shows promising characteristics, such as readily available starting materials, the use of water as reaction media, simple and efficient one-pot operation, and avoiding the need for any hazardous or expensive catalysts .Chemical Reactions Analysis
The synthesis of pyrrolo[3,2-c]pyridine derivatives involves a catalyst-free domino reaction of 4-aminopyridin-2(1H)-ones, arylglyoxal hydrates, and different 1,3-dicarbonyl compounds in water .Future Directions
The development of efficient and green synthetic routes for the synthesis of libraries of heterocyclic compounds like pyrrolo[3,2-c]pyridine derivatives is of great importance to synthetic and medical chemists . The design and development of new multi-component reactions for the synthesis of diverse bioactive small molecules, especially heterocyclic molecules with potential bioactive skeletons, have received considerable attention .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-c]pyridine-1-carboxylic acid involves the condensation of 2-cyanopyridine with ethyl acetoacetate followed by cyclization and subsequent oxidation to form the desired product.", "Starting Materials": [ "2-cyanopyridine", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "hydrochloric acid", "sodium hydroxide", "potassium permanganate", "water" ], "Reaction": [ "Step 1: Dissolve 2-cyanopyridine in ethanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl acetoacetate to the reaction mixture and stir for an additional 2 hours.", "Step 3: Add acetic acid to the reaction mixture and heat to reflux for 4 hours.", "Step 4: Cool the reaction mixture and add hydrochloric acid to adjust the pH to 2. Extract the product with ethyl acetate.", "Step 5: Cyclize the product by dissolving it in ethanol and adding sodium hydroxide. Heat the mixture to reflux for 2 hours.", "Step 6: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 7: Oxidize the product by dissolving it in water and adding potassium permanganate. Stir the mixture for 2 hours at room temperature.", "Step 8: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 9: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
2648947-72-0 |
Product Name |
5-methyl-4-oxo-2H,4H,5H-pyrrolo[3,4-c]pyridine-1-carboxylic acid |
Molecular Formula |
C9H8N2O3 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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